Cas no 1196154-26-3 (2-IODOMETHYL-PIPERIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER)

• Product Name: 2-IODOMETHYL-PIPERIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• CAS No: 1196154-26-3
• MF: C₁₁H₂₀INO₂
• MW: 325.186475753784
• CID: 822242
• Update Time: 2026-04-29

2-IODOMETHYL-PIPERIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER Chemical and Physical Properties

Names and Identifiers

• 2-IODOMETHYL-PIPERIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• tert-butyl 2-(iodomethyl)piperidine-1-carboxylate

Experimental Properties

• Density: 1.447

Additional information on 2-IODOMETHYL-PIPERIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER

Comprehensive Guide to 2-Iodomethyl-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1196154-26-3): Properties, Applications, and Market Insights

2-Iodomethyl-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1196154-26-3) is a specialized organic intermediate widely used in pharmaceutical synthesis and fine chemical research. This compound belongs to the class of piperidine derivatives, which have gained significant attention in recent years due to their versatile applications in drug discovery and material science. With the increasing demand for heterocyclic compounds in medicinal chemistry, this iodomethyl derivative has become a valuable building block for researchers worldwide.

The molecular structure of 2-Iodomethyl-piperidine-1-carboxylic acid tert-butyl ester features a piperidine ring substituted with both an iodomethyl group and a tert-butyl ester functionality. This unique combination of functional groups makes it particularly useful for nucleophilic substitution reactions and cross-coupling reactions, which are fundamental transformations in modern organic synthesis. Recent studies in organoiodine chemistry have highlighted the importance of such compounds in creating complex molecular architectures.

In pharmaceutical applications, 2-Iodomethyl-piperidine-1-carboxylic acid tert-butyl ester serves as a key intermediate for the synthesis of various bioactive molecules. Its structural features make it particularly valuable for developing CNS-targeting drugs, as the piperidine moiety is frequently found in compounds with neurological activity. Researchers have utilized this compound in the preparation of potential therapeutic agents for conditions ranging from pain management to neurodegenerative disorders, aligning with current trends in precision medicine development.

The synthesis and handling of 2-Iodomethyl-piperidine-1-carboxylic acid tert-butyl ester require specialized knowledge in organoiodine chemistry. Proper storage conditions typically involve protection from light and moisture, as the iodomethyl group can be sensitive to environmental factors. These considerations are particularly important for researchers working with air-sensitive compounds or developing novel synthetic methodologies in academic and industrial settings.

From a market perspective, the demand for piperidine derivatives like 2-Iodomethyl-piperidine-1-carboxylic acid tert-butyl ester has been steadily increasing. This growth is driven by expanding research in drug discovery and the continuous need for specialty chemicals in pharmaceutical development. Current market analyses suggest that compounds with multiple functional groups and structural complexity are particularly sought after by medicinal chemists and process development teams.

Quality control of 2-Iodomethyl-piperidine-1-carboxylic acid tert-butyl ester typically involves advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the rigorous purity standards required for pharmaceutical applications. The analytical data also provides valuable information about the compound's structural integrity and chemical stability, which are critical parameters for researchers.

Recent advancements in green chemistry have also impacted the production and use of 2-Iodomethyl-piperidine-1-carboxylic acid tert-butyl ester. Researchers are exploring more sustainable methods for synthesizing such functionalized piperidines, including catalytic processes and atom-economical transformations. These developments align with the pharmaceutical industry's growing emphasis on environmentally friendly synthesis and process optimization.

The future outlook for 2-Iodomethyl-piperidine-1-carboxylic acid tert-butyl ester appears promising, particularly in the context of fragment-based drug discovery and combinatorial chemistry. As pharmaceutical companies continue to explore new chemical spaces for drug development, versatile building blocks like this compound will remain essential tools for medicinal chemists. The compound's ability to serve as a precursor for various pharmacophores ensures its continued relevance in drug discovery programs.

For researchers working with 2-Iodomethyl-piperidine-1-carboxylic acid tert-butyl ester, proper handling procedures and safety considerations are paramount. While not classified as hazardous under standard conditions, appropriate laboratory practices should always be followed when working with organic iodides and other reactive intermediates. These precautions are especially important in the context of current laboratory safety standards and chemical hygiene plans.

In conclusion, 2-Iodomethyl-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1196154-26-3) represents an important class of pharmaceutical intermediates with wide-ranging applications in medicinal chemistry and drug development. Its unique structural features and synthetic versatility make it a valuable tool for researchers exploring new therapeutic possibilities. As the field of drug discovery continues to evolve, compounds like this will play an increasingly important role in developing the next generation of pharmaceutical agents.